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Compound of Interest

Compound Name: Kahweol acetate

Cat. No.: B1663006 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for handling Kahweol acetate, a semi-synthetic derivative of a natural product

found in coffee beans. Adherence to these procedures will minimize risk and ensure proper

disposal, fostering a secure and efficient research environment.

While Kahweol acetate is a subject of research for its biological activities, it is a compound

that has not been fully tested for its toxicological properties.[1] Therefore, it should be handled

with care, assuming it may be harmful if inhaled, absorbed through the skin, or swallowed.[1][2]

Physicochemical and Safety Data
The following table summarizes the key physicochemical and safety information for Kahweol
acetate. This information is crucial for risk assessment and for ensuring proper handling

procedures are followed.
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Property Value Reference

Chemical Name

[(4S,12S,13R,16R,17R)-17-

hydroxy-12-methyl-8-

oxapentacyclo[14.2.1.0¹,¹³.0⁴,¹²

.0⁵,⁹]nonadeca-5(9),6,10-trien-

17-yl]methyl acetate

[3][4]

CAS Number 81760-47-6 [3][5]

Molecular Formula C₂₂H₂₈O₄ [3][5]

Molecular Weight 356.47 g/mol [3]

Appearance White Crystal Powder [3]

Purity ≥98% [3]

Solubility
Soluble in ethyl acetate,

acetone, and DMSO
[3]

Storage Temperature -20°C [1][3]

Potential Health Effects

May be harmful if inhaled,

swallowed, or absorbed

through the skin. May cause

eye, skin, and respiratory tract

irritation.[1][2]

[1][2]

Hazard Classification

Not classified as a hazardous

substance, but should be

handled with care as it is not

yet fully tested.[1]

[1]

Operational Plan for Safe Handling
A systematic approach to handling Kahweol acetate is essential to minimize exposure and

prevent contamination.

1. Engineering Controls:
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Ventilation: All work with Kahweol acetate should be conducted in a well-ventilated area.[2]

Fume Hood: For procedures that may generate dust or aerosols, such as weighing or

preparing solutions, a chemical fume hood is recommended.[1][2]

2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses or goggles that are tested and approved under

appropriate government standards such as NIOSH (US) or EN 166 (EU).[1]

Skin Protection:

Gloves: Handle with gloves. Inspect gloves prior to use and use a proper glove removal

technique (without touching the glove's outer surface) to avoid skin contact.[1][2] Dispose

of contaminated gloves after use.[2]

Lab Coat: A laboratory coat must be worn.[1] For more extensive handling, a complete suit

protecting against chemicals may be necessary.[2]

Respiratory Protection: If handling large quantities or if dust is generated, a dust mask or

respirator may be necessary.[1]

3. Handling Procedures:

Avoid creating dust.[1]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[2]

Emergency and First Aid Procedures
In the event of an exposure, follow these first aid measures:

Inhalation: Move the person to fresh air. If breathing is difficult, consult a physician.[1][6]

Skin Contact: Wash off with soap and plenty of water.[1][6] Remove contaminated clothing.

[6] Consult a physician if irritation persists.[1][6]
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Eye Contact: Flush eyes with water as a precaution for at least 15 minutes.[1][2][7] Remove

contact lenses if present and easy to do so.[7] Seek medical attention.[2][7]

Ingestion: Rinse mouth with water.[1] Do not induce vomiting.[8] Consult a physician.[1][2]

Disposal Plan
Proper disposal of Kahweol acetate and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Disposal: Dispose of waste material in accordance with local, state, and federal

regulations.[1][2] This should be done through a licensed, professional waste disposal

company.[2]

Container Disposal: Store waste in a suitable, closed container for disposal.[1]

Experimental Workflow for Handling Kahweol
Acetate
The following diagram illustrates the standard operating procedure for safely handling Kahweol
acetate in a laboratory setting.
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Safe Handling Workflow for Kahweol Acetate

Preparation

Handling

Post-Handling Storage

Don Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Set Up in Designated Area:
- Chemical Fume Hood

- Ensure Emergency Equipment is Accessible

Weighing:
- Use a balance with a draft shield

- Avoid generating dust

Solubilization:
- Add chosen solvent (e.g., DMSO, Ethanol)

- Vortex or sonicate to dissolve

Decontaminate:
- Clean work surfaces and equipment

Store at -20°C in a
tightly closed container

For unused stock solution

Waste Disposal:
- Segregate solid and liquid waste

- Dispose in labeled hazardous waste containers

Remove PPE:
- Use proper glove removal technique

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Kahweol acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. s3.amazonaws.com [s3.amazonaws.com]

3. Kahweol Acetate - LKT Labs [lktlabs.com]

4. Kahweol Acetate | C22H28O4 | CID 157914 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Kahweol Acetate - TargetMol Chemicals Inc [bioscience.co.uk]

6. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

7. ehs.princeton.edu [ehs.princeton.edu]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Kahweol Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663006#personal-protective-equipment-for-
handling-kahweol-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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